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Compound of Interest

Compound Name:
2-chloro-5-nitro-N-(2-

phenylethyl)benzamide

CAS No.: 19007-50-2

Cat. No.: B2790830

Get Quote

Executive Summary & Chemical Profile[1]
This guide provides the authoritative protocol for the disposal of 2-chloro-5-nitro-N-(2-
phenylethyl)benzamide. While often treated as a generic organic solid, the specific functional

group architecture—a nitro-substituted, halogenated benzamide—dictates a strict segregation

protocol to prevent downstream incineration hazards (dioxin formation) and immediate bench-

level incompatibility risks.[1]
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Property Specification Operational Implication

Molecular Formula
Contains Chlorine and Nitro

groups.[1][2]

Waste Classification Halogenated Organic
MUST be incinerated with acid

gas scrubbing.[1]

Primary Hazards Skin Sensitizer (Cat 1), Irritant
High potency sensitizer;

double-glove required.[1]

Reactivity Nitro-aromatic core

Potential thermal instability;

incompatible with strong

reducers.[1]

Physical State Solid (Powder/Crystal)
Dust control measures

required during transfer.[1][2]

Waste Segregation Logic (The "Why" and "How")
The Criticality of Halogen Separation
Unlike standard organic waste, this compound contains a chlorine substituent. If disposed of in

a standard "Non-Halogenated" solvent stream, the combustion of this compound generates

Hydrogen Chloride (HCl) gas.[1]

Mechanism:

[1]

Consequence: HCl corrodes standard combustion chambers and, if not scrubbed, violates

EPA emission standards.[1] Furthermore, incomplete combustion of chlorinated aromatics

can yield dioxins, which are persistent environmental pollutants.[1]

The Nitro Group Hazard
The 5-nitro position on the benzamide ring introduces a potential for energetic decomposition if

subjected to shock or high heat under confinement, although the benzamide scaffold stabilizes

this significantly compared to polynitro-toluenes.[1]
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Directive: Never dispose of this compound in "Oxidizing" waste streams or mix with strong

reducing agents (e.g., Sodium Borohydride, Lithium Aluminum Hydride) in the waste

container, as this can trigger exothermic runaway.[1]

Decision Tree: Waste Stream Selection
The following logic gate determines the correct waste container at the bench level.

Operational Rule

Waste Generation:
2-chloro-5-nitro-N-(2-phenylethyl)benzamide

Is the waste Solid or Liquid?

Solid Waste

Solid/Precipitate

Liquid/Solution

Dissolved

STREAM A:
Solid Halogenated Waste

(Double Bagged)

Does solvent contain
Halogens (DCM, Chloroform)?

STREAM B:
Liquid Halogenated Waste

Yes (e.g., DCM)

STREAM C:
Liquid Halogenated Waste

(Compound forces classification)

No (e.g., DMSO/MeOH)

Even if dissolved in non-halogenated solvent (e.g., Methanol),
the presence of the Cl-atom in the solute

classifies the WHOLE mixture as Halogenated.

Click to download full resolution via product page

Figure 1: Decision logic for segregating chloronitrobenzamide waste.[1] Note that the solute

determines the classification even in non-halogenated solvents.[1]
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)
Objective: Isolate the solid to prevent dust generation and cross-reactivity.[1]

PPE Verification: Wear nitrile gloves (double gloving recommended due to sensitizer status),

lab coat, and safety glasses.[1]

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-

top glass vial. Do not throw loose powder into a 55-gallon drum.

Labeling: Affix a hazardous waste tag to the primary container.

Constituent: "2-chloro-5-nitro-N-(2-phenylethyl)benzamide"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Secondary Containment: Place the sealed bag/vial into the laboratory's Solid Halogenated

Waste drum (often a wide-mouth HDPE drum).[1]

Log Entry: Record the mass added to the satellite accumulation log.

Scenario B: Disposal of Reaction Mixtures (Solutions)
Objective: Ensure chemical compatibility before consolidation.

Quench Verification: Ensure no active reagents (thionyl chloride, strong bases) remain in the

solution.[1]

Test: Check pH.[3] Ideally, the waste solution should be neutral (pH 6-8).[1]

Solvent Compatibility:

If dissolved in DCM/Chloroform: Pour directly into the Liquid Halogenated carboy.

If dissolved in Acetone/Methanol/DMSO: Because the solute contains Chlorine, this MUST

still go into the Liquid Halogenated carboy.[1]
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Warning: Do not pour into the "Organic Non-Halogenated" carboy. Doing so contaminates

the entire fuel-blending stream with halogens, potentially resulting in regulatory fines

during off-site analysis.[1]

Headspace Rule: Leave at least 10% headspace in the waste container to allow for thermal

expansion.[1]

Emergency Contingencies
Spill Management (Bench Scale < 50g)

Evacuate & Ventilate: If dust is airborne, clear the immediate area.[1]

PPE Upgrade: Wear a P100 particulate respirator if cleaning powder outside a fume hood.[1]

Neutralization (Not required, but stabilization is):

Solids: Cover with wet paper towels to prevent dust dispersion, then scoop into a bag.[1]

Liquids: Absorb with vermiculite or clay-based absorbent.[1]

Decontamination: Wash the surface with a mild surfactant (soap/water) followed by an

ethanol wipe.[1] The nitro-aromatic residue is likely yellow; clean until no color remains.[1]

Regulatory & Compliance Framework
The disposal pathway follows the "Cradle-to-Grave" lifecycle mandated by RCRA (Resource

Conservation and Recovery Act).[1]
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Figure 2: The RCRA-compliant lifecycle for halogenated nitro-aromatics. Note the requirement

for high-temperature incineration.

Regulatory Codes[4][5][6][7][8][9][10][11][12]
EPA Waste Code: While not specifically P- or U-listed, this waste typically carries the D001

(if ignitable formulation) or falls under Halogenated Organic Compounds (HOCs) restrictions.

[1]

DOT Transport: If transported pure, likely Class 6.1 (Toxic Solids, Organic, N.O.S.).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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